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Compound of Interest

2-Chloro-N-(pyridin-3-
Compound Name:

ylmethyl)nicotinamide
CAS No.: 224048-89-9

Cat. No.: B1351463

Get Quote

Executive Summary

As a Senior Application Scientist, | approach molecular design not merely as the assembly of
atoms, but as the strategic engineering of reactivity. 2-Chloro-N-(pyridin-3-
ylmethyl)nicotinamide is a highly versatile bis-pyridine scaffold utilized extensively in drug
discovery and agrochemical development. While it lacks a universally assigned generic CAS
number—often tracked via vendor-specific identifiers such as CB7671708[1]—its structural
motif is a foundational building block. This whitepaper deconstructs the physicochemical
properties, the mechanistic causality behind its reactivity, and provides a field-proven, self-
validating protocol for its synthesis.

Physicochemical Identifiers & Structural Data

To establish a baseline for analytical validation, the core quantitative data for 2-Chloro-N-
(pyridin-3-yImethyl)nicotinamide is summarized below:
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Identifier /| Property Value

Chemical Name 2-Chloro-N-(pyridin-3-ylmethyl)nicotinamide
2-chloro-N-(3-pyridinylmethyl)-3-

Synonyms o )
pyridinecarboxamide

Molecular Formula C12H10CIN30O[1]

Molecular Weight 247.68 g/mol [1]
Unassigned / Catalog-specific (e.g.,

CAS Number J S (e
CB7671708)[1]

Monoisotopic Mass 247.0512 Da

Hydrogen Bond Donors 1

Hydrogen Bond Acceptors 3

Mechanistic Causality: The 2-Chloropyridine
Scaffold

From an application perspective, the true value of 2-Chloro-N-(pyridin-3-
ylmethyl)nicotinamide lies in its capacity as an electrophilic hub. The molecule is engineered
for Nucleophilic Aromatic Substitution (SNAr)[2].

The Causality of Reactivity: The pyridine nitrogen exerts a strong electron-withdrawing effect
via both induction and resonance. When coupled with the electron-withdrawing carboxamide
group at the 3-position, the electron density at the C2 position is severely depleted[2]. This
synergistic electron withdrawal stabilizes the anionic Meisenheimer intermediate formed during
nucleophilic attack, rendering the C-Cl bond exceptionally labile. Consequently, this allows for
rapid displacement of the chlorine atom by amines, thiols, and alkoxides under mild conditions,
facilitating the rapid generation of diverse pharmacophores and agrochemical agents[3].
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Fig 1: SNAr reactivity profile and downstream applications of the synthesized scaffold.

Self-Validating Synthesis Protocol

Every protocol executed in a modern laboratory must be a self-validating system. This means
embedding In-Process Controls (IPCs) directly into the methodology so the reaction dictates its
own progression. The synthesis begins with 2-chloronicotinic acid, a precursor that can be
efficiently generated via amidase-catalyzed hydrolysis[4].

Phase 1: Vilsmeier-Haack Activation

o Causality: We select oxalyl chloride over thionyl chloride to avoid sulfurous byproducts that
can poison downstream transition-metal catalysts. The addition of catalytic N,N-
Dimethylformamide (DMF) generates the highly reactive Vilsmeier-Haack reagent, which
efficiently converts the carboxylic acid to the acyl chloride[5].

o Self-Validating IPC: The reaction dictates its own progression via gas evolution (CO, CO2,
HCI). The definitive IPC is the complete cessation of bubbling, visually validating 100%
conversion[5].
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Step-by-Step Methodology:

Suspend 2-chloronicotinic acid (1.0 eq) in anhydrous dichloromethane (DCM) under an inert
nitrogen atmosphere.

Add catalytic DMF (0.05 eq).

Cool the reaction vessel to 0 °C and add oxalyl chloride (1.5 eq) dropwise to control the
initial exothermic gas evolution.

Warm to room temperature and stir until gas evolution completely ceases (approximately 2-4
hours).

Concentrate under reduced pressure to yield crude 2-chloronicotinoyl chloride.

Phase 2: Amide Coupling with 3-Picolylamine

Causality: 3-Picolylamine is introduced as the nucleophile. We utilize N,N-
Diisopropylethylamine (DIPEA) as the base because its steric bulk prevents it from acting as
a competing nucleophile against the acyl chloride. DIPEA effectively scavenges the HCI
generated, preventing the protonation of 3-picolylamine and maintaining its nucleophilicity[5].

Self-Validating IPC: LC-MS monitoring is employed. The disappearance of the acid chloride
mass and the emergence of the target product mass (

248 [M+H]+) confirms successful coupling.

Step-by-Step Methodology:

Dissolve 3-picolylamine (1.1 eq) and DIPEA (2.0 eq) in anhydrous DCM and cool to 0 °C.

Dissolve the crude 2-chloronicotinoyl chloride from Phase 1 in DCM and add dropwise to the
amine solution.

Stir at room temperature for 2 hours.

Quench with saturated aqueous NaHCO3, extract with DCM, and wash the organic layer
with brine.
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e Dry over anhydrous Na2S04, filter, and concentrate to yield 2-Chloro-N-(pyridin-3-
ylmethyl)nicotinamide.
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Fig 2: Self-validating synthesis workflow of 2-Chloro-N-(pyridin-3-ylmethyl)nicotinamide.

Applications in Drug Discovery & Agrochemicals

The strategic placement of the 2-chloro substituent allows this scaffold to be rapidly diversified.
In the agrochemical sector, derivatives of 2-chloronicotinamides are heavily utilized in the
development of potent herbicides targeting monocotyledonous weeds[3]. In pharmaceutical
drug discovery, the facile displacement of the chlorine atom enables the high-throughput
generation of compound libraries, particularly for screening novel kinase inhibitors where the
bis-pyridine motif effectively mimics ATP binding.

References
. [1]2-CHLORO-N-PYRIDIN-3-YLMETHYL-NICOTINAMIDE. ChemicalBook. 1

 [5]Technical Support Center: Synthesis of N-(2-Aminophenyl)-2-chloronicotinamide.
Benchchem.5

o [4]Structure-Oriented Engineering of Amidase: Modification of Twisted Access Tunnel for
Efficient Synthesis of 2-Chloronicotinic Acid. ACS Catalysis. 4

e [3]Synthesis, Crystal Structure, Herbicidal Activity, and SAR Study of Novel N-
(Arylmethoxy)-2-chloronicotinamides Derived from Nicotinic Acid. PubMed (JAFC). 3

e [2]Jing_Li_B_Sc_20130612144558.pdf - Nucleophilic substitution of 2-Chloronicotinic acid.
DCU Research Repository. 2

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1351463/docs?utm_src=pdf-body#comprehensive-technical-guide-2-chloro-n-pyridin-3-ylmethyl-nicotinamide
https://www.benchchem.com/product/b1351463/docs?utm_src=pdf-body#comprehensive-technical-guide-2-chloro-n-pyridin-3-ylmethyl-nicotinamide
https://www.benchchem.com/product/b1351463/docs?utm_src=pdf-body-img#comprehensive-technical-guide-2-chloro-n-pyridin-3-ylmethyl-nicotinamide
https://www.benchchem.com/product/b1351463/docs?utm_src=pdf-body#comprehensive-technical-guide-2-chloro-n-pyridin-3-ylmethyl-nicotinamide
https://pubmed.ncbi.nlm.nih.gov/34085526/
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7671708.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7671708.aspx
https://pdf.benchchem.com/1273/Technical_Support_Center_Synthesis_of_N_2_Aminophenyl_2_chloronicotinamide.pdf
https://pdf.benchchem.com/1273/Technical_Support_Center_Synthesis_of_N_2_Aminophenyl_2_chloronicotinamide.pdf
https://pubs.acs.org/doi/abs/10.1021/acscatal.3c01469
https://pubs.acs.org/doi/abs/10.1021/acscatal.3c01469
https://pubmed.ncbi.nlm.nih.gov/34085526/
https://pubmed.ncbi.nlm.nih.gov/34085526/
https://doras.dcu.ie/18961/1/Jing_Li_B_Sc_20130612144558.pdf
https://doras.dcu.ie/18961/1/Jing_Li_B_Sc_20130612144558.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1351463?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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